Cas no 881030-89-3 (2-methyl-1-(4-nitrobenzenesulfonyl)-2,3-dihydro-1H-indole)

• Product Name: 2-methyl-1-(4-nitrobenzenesulfonyl)-2,3-dihydro-1H-indole
• CAS No: 881030-89-3
• MF: C₁₅H₁₄N₂O₄S
• MW: 318.347662448883
• CID: 3224552
• PubChem ID: 16038721
• Update Time: 2025-05-21

2-methyl-1-(4-nitrobenzenesulfonyl)-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1H-INDOLE, 2,3-DIHYDRO-2-METHYL-1-[(4-NITROPHENYL)SULFONYL]-
• 2-methyl-1-(4-nitrobenzenesulfonyl)-2,3-dihydro-1H-indole
• 2-methyl-1-(4-nitrophenyl)sulfonyl-2,3-dihydroindole
• CHEMBL4102778
• AKOS003830234
• Z45498155
• 881030-89-3
• EN300-26867751

• Inchi： 1S/C15H14N2O4S/c1-11-10-12-4-2-3-5-15(12)16(11)22(20,21)14-8-6-13(7-9-14)17(18)19/h2-9,11H,10H2,1H3
• InChI Key： JNNHYXIFAVSLFA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1C2C=CC=CC=2CC1C)(=O)=O

Computed Properties

• Exact Mass: 318.06742811Da
• Monoisotopic Mass: 318.06742811Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 91.6Ų

Additional information on 2-methyl-1-(4-nitrobenzenesulfonyl)-2,3-dihydro-1H-indole

Recent Advances in the Study of 2-methyl-1-(4-nitrobenzenesulfonyl)-2,3-dihydro-1H-indole (CAS: 881030-89-3)

The compound 2-methyl-1-(4-nitrobenzenesulfonyl)-2,3-dihydro-1H-indole (CAS: 881030-89-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of 2-methyl-1-(4-nitrobenzenesulfonyl)-2,3-dihydro-1H-indole as a versatile scaffold in drug discovery. Its indole core, coupled with the nitrobenzenesulfonyl moiety, provides a platform for the development of novel inhibitors targeting key enzymes involved in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of cyclooxygenase-2 (COX-2), showcasing its potential as a lead compound for anti-inflammatory drug development.

In addition to its anti-inflammatory properties, recent investigations have explored the compound's role in modulating protein-protein interactions (PPIs). A team at the University of Cambridge reported in Nature Chemical Biology that derivatives of 2-methyl-1-(4-nitrobenzenesulfonyl)-2,3-dihydro-1H-indole exhibit promising activity in disrupting the interaction between p53 and MDM2, a critical pathway in cancer therapeutics. This finding opens new avenues for the development of small-molecule anticancer agents.

The synthetic accessibility of 2-methyl-1-(4-nitrobenzenesulfonyl)-2,3-dihydro-1H-indole has also been a focus of recent research. A 2024 paper in Organic Letters detailed an optimized, high-yield synthesis route that improves scalability while maintaining purity. This advancement is particularly significant for industrial applications, where consistent and cost-effective production is paramount.

Despite these promising developments, challenges remain in understanding the compound's pharmacokinetic profile and potential off-target effects. Ongoing research is addressing these gaps, with particular emphasis on structure-activity relationship (SAR) studies to optimize both efficacy and safety. The compound's future in drug development appears bright, but further preclinical validation is necessary to fully realize its therapeutic potential.